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Compound of Interest

Compound Name: L 651142

Cat. No.: B1673809 Get Quote

Immediate Action Required: Do Not Handle This Substance Until a Confirmed Safety Data

Sheet (SDS) is Obtained.

Extensive searches for "L 651142" have not yielded a positive identification of a specific

chemical substance. The identifier does not correspond to a recognized chemical name, CAS

number, or other standard chemical identifiers in publicly available databases. The search

results included unrelated commercial products, color codes, and other chemical compounds

with dissimilar names.

Without a confirmed identity for "L 651142," it is impossible to provide accurate and essential

safety information regarding its handling, personal protective equipment (PPE), and disposal.

The hazards associated with an unknown chemical are themselves unknown and could be

severe.

Procedural Guidance for Researchers, Scientists, and Drug Development Professionals:

To ensure laboratory safety and proper handling, the following steps must be taken before any

work with the substance labeled "L 651142" commences:

Confirm the Chemical Identity:

Check the source: Contact the manufacturer, supplier, or the principal investigator who

provided the substance to obtain the correct chemical name and CAS number. "L 651142"

may be an internal lot number or a typographical error.
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Review all documentation: Carefully examine any accompanying labels, shipping

documents, and analytical data (e.g., NMR, mass spectrometry) that may provide clues to

the substance's identity.

Obtain the Safety Data Sheet (SDS):

Once the correct chemical name or CAS number is identified, request the specific Safety

Data Sheet from the manufacturer or a reputable chemical supplier. The SDS is the

primary source of comprehensive safety information.

Conduct a Hazard Assessment:

Based on the information in the SDS, perform a thorough risk assessment for all planned

experimental procedures. This assessment should identify potential hazards and

determine the necessary control measures.

General Personal Protective Equipment (PPE) Program:

In the absence of specific information, a precautionary approach is mandatory. However, the

following represents a general framework for handling potentially hazardous chemicals in a

laboratory setting and is not a substitute for the specific guidance that will be found in the

substance's SDS.
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PPE Category General Recommendations (Minimum)

Eye and Face Protection

ANSI Z87.1 compliant safety glasses with side

shields or chemical splash goggles. A face

shield may be required for splash hazards.

Hand Protection

Chemically resistant gloves. The specific glove

material (e.g., nitrile, neoprene, butyl rubber)

must be selected based on the chemical's

properties as detailed in the SDS.

Body Protection

A standard laboratory coat. For more hazardous

materials, chemically resistant aprons or full-

body suits may be necessary.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to minimize inhalation

exposure. If engineering controls are

insufficient, a respirator appropriate for the

identified hazards must be used in accordance

with a respiratory protection program.

Operational and Disposal Plans:

Handling: Use the smallest quantities of the substance necessary for the experiment. Avoid

the generation of dusts or aerosols.

Storage: Store in a well-ventilated, designated area away from incompatible materials. The

specific storage conditions (e.g., temperature, light sensitivity) will be provided in the SDS.

Disposal: All waste containing this substance must be considered hazardous until proven

otherwise. Dispose of in accordance with all local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) department for specific disposal

procedures.

Workflow for Handling Unidentified Chemicals:
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Below is a logical workflow for addressing the handling of an unidentified substance like "L
651142."

Initial Stage

Action Required

Safety Protocol Development

Safe Laboratory Operations

Receive Substance 'L 651142'

Attempt to Identify via Standard Databases

Identification Fails

STOP ALL WORK

Contact Supplier/Source for Correct ID & CAS#

Obtain Substance-Specific Safety Data Sheet (SDS)

Review SDS for Hazards

Conduct Experiment-Specific Risk Assessment

Define PPE, Handling, & Disposal Procedures

Implement Defined Safety Procedures

Proceed with Experiment
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Click to download full resolution via product page

Caption: Workflow for handling an unidentified chemical substance.

Conclusion:

The core requirement for ensuring the safety of researchers and compliance with regulatory

standards is the positive identification of any chemical substance before it is handled. For "L
651142," this identification is the critical next step. The guidance provided here outlines the

necessary procedures to follow to obtain this information and subsequently develop safe

operational and disposal plans. Your institution's Environmental Health and Safety department

is a valuable resource and should be consulted throughout this process.

To cite this document: BenchChem. [Safety Guidance for Unidentified Substance L 651142].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673809#personal-protective-equipment-for-
handling-l-651142]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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